Cas no 581-75-9 (Naphthalene-2,6-disulfonic acid)

• Product Name: Naphthalene-2,6-disulfonic acid
• CAS No: 581-75-9
• MF: C₁₀H₈O₆S₂
• MW: 288.296920776367
• MDL: MFCD00004092
• CID: 38477
• PubChem ID: 11390
• Update Time: 2025-05-20

Naphthalene-2,6-disulfonic acid Chemical and Physical Properties

Names and Identifiers

• Naphthalene-2,6-disulfonic acid
• 2,6-Naphthalenedisulfonic acid
• 2,5-DIMETHYL-3'-PIPERIDINOMETHYL BENZOPHENONE
• 2,6-naphthale-disulfonic acid
• 2,6-naphthalenedisulfonate
• 2,6-naphthalenedisulphonic acid
• Naphthalene-2,6-bissulfonic acid
• naphthalene-2,6-disulfonate
• naphthalene-2,6-disulphonic acid
• Naphthalin-2,6-disulfonsaeure
• Ebert-Merz b-acid
• NSC 37041
• NSC-37041
• 2,6-NAPHTHALENEDISULFONIC ACID [MI]
• 581-75-9
• AKOS015897573
• Ebert-Merz beta-acid
• 2,6-Naphthalene disulfonic acid
• EINECS 209-471-9
• FT-0659573
• Q27095378
• CHEBI:41070
• 2, 6-Naphthalenedisulfonic acid
• FITZJYAVATZPMJ-UHFFFAOYSA-N
• Ebert-Merz .beta.-acid
• AC-18246
• UNII-BOR133U3TN
• DTXSID2060385
• BIH
• BOR133U3TN
• NS00033877
• 2,6-NAPHTHALENEDISULFONIC ACID; 2,6-NAPHTHALENEDISULPHONIC ACID
• CHEMBL1206869
• SCHEMBL300937
• Naphthalene-2,6-disulfonicacid
• NSC37041
• DB04640
• A831770
• DTXCID6042319
• N-2,6-DSA

• MDL： MFCD00004092
• Inchi： 1S/C10H8O6S2/c11-17(12,13)9-3-1-7-5-10(18(14,15)16)4-2-8(7)6-9/h1-6H,(H,11,12,13)(H,14,15,16)
• InChI Key： FITZJYAVATZPMJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C=C(C=CC=2C=1)S(=O)(=O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 287.97600
• Monoisotopic Mass: 287.976
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 126A^2

Experimental Properties

• Color/Form: White crystals
• Density: 1.704
• Refractive Index: 1.695
• PSA: 125.50000
• LogP: 3.49480

Naphthalene-2,6-disulfonic acid Security Information

• Hazardous Material transportation number：UN 1759
• HazardClass：8
• PackingGroup：III
• Safety Term：8
• Packing Group：III
• Packing Group：III
• Hazard Level：8

Additional information on Naphthalene-2,6-disulfonic acid

Naphthalene-2,6-disulfonic Acid (CAS No. 581-75-9): Properties, Applications, and Industry Insights

Naphthalene-2,6-disulfonic acid (CAS No. 581-75-9) is a specialized organic compound widely recognized for its role in industrial and research applications. As a derivative of naphthalene, this disulfonic acid exhibits unique chemical properties, making it valuable in sectors like dyes, pharmaceuticals, and material science. Its molecular structure, featuring two sulfonic acid groups at the 2 and 6 positions, enhances its solubility and reactivity, which are critical for synthesis processes.

In recent years, the demand for naphthalene-based sulfonic acids has surged due to their versatility. Researchers and manufacturers frequently search for "Naphthalene-2,6-disulfonic acid uses" or "CAS 581-75-9 suppliers," reflecting its commercial relevance. This compound is particularly noted for its role as an intermediate in producing azo dyes and fluorescent brighteners, aligning with the growing textile and packaging industries' needs for sustainable and high-performance chemicals.

Environmental and regulatory trends have also influenced the discourse around Naphthalene-2,6-disulfonic acid. Questions like "Is Naphthalene-2,6-disulfonic acid biodegradable?" or "eco-friendly alternatives to sulfonic acids" highlight the shift toward greener chemistry. While this compound is not classified as hazardous under standard guidelines, its handling requires adherence to safety protocols to minimize environmental impact. Innovations in wastewater treatment technologies have further optimized its industrial use, addressing concerns about sulfonic acid residues.

The pharmaceutical industry leverages Naphthalene-2,6-disulfonic acid for synthesizing active pharmaceutical ingredients (APIs). Its ability to act as a chelating agent or catalyst in reactions has spurred interest in drug development. Searches such as "Naphthalene-2,6-disulfonic acid in medicine" or "CAS 581-75-9 pharmaceutical applications" underscore its niche yet expanding role. Additionally, advancements in nanotechnology have explored its potential in functionalizing surfaces or modifying polymers for enhanced material properties.

From a market perspective, the global supply chain for Naphthalene-2,6-disulfonic acid remains robust, with key producers in Asia, Europe, and North America. Industry reports often cite "Naphthalene-2,6-disulfonic acid price trends" or "manufacturing processes for sulfonic acids" as top queries, reflecting its economic significance. Quality standards, such as HPLC purity and low heavy metal content, are critical for buyers, ensuring compatibility with high-end applications.

In conclusion, Naphthalene-2,6-disulfonic acid (CAS No. 581-75-9) exemplifies the intersection of chemistry and industry innovation. Its multifaceted applications, coupled with evolving sustainability demands, position it as a compound of enduring relevance. Whether for dye synthesis, pharmaceutical intermediates, or material science, this disulfonic acid continues to inspire research and commercial interest worldwide.